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Compound of Interest

Compound Name: Thiol-PEG5-alcohol

Cat. No.: B8103761

In-Depth Technical Guide: Thiol-PEG5-alcohol

This guide provides essential technical information for Thiol-PEG5-alcohol, a bifunctional
molecule widely utilized by researchers, scientists, and drug development professionals in
bioconjugation, surface modification, and the development of PROTACSs (Proteolysis Targeting
Chimeras).

Physicochemical Properties

Thiol-PEG5-alcohol is a polyethylene glycol (PEG)-based linker containing a terminal thiol
group and a terminal hydroxyl group. The thiol group facilitates covalent attachment to noble
metal surfaces like gold and silver, while the hydroxyl group offers a site for further chemical
modification. The PEG linker itself enhances solubility and biocompatibility while reducing non-
specific protein binding.

Data Summary

The key quantitative data for Thiol-PEG5-alcohol are summarized in the table below for easy
reference.
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Property Value Citations
CAS Number 248582-03-8 [11[2][3][41[5]
Molecular Weight 254.34 g/mol

Molecular Formula C10H2205S

Structural Representation

The structure of Thiol-PEG5-alcohol consists of a chain of five ethylene glycol units flanked by
a thiol group on one end and a primary alcohol on the other. This linear structure is
fundamental to its function as a flexible linker molecule.
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Caption: Chemical structure of Thiol-PEG5-alcohol.
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Applications in Research and Development

Thiol-PEG5-alcohol serves as a versatile tool in various scientific applications:

e PROTACS: Itis used as a PEG-based linker in the synthesis of PROTACSs, which are
molecules designed to induce the degradation of specific target proteins within cells.

» Bioconjugation: The terminal functional groups allow for the conjugation of biomolecules
such as proteins and peptides.

» Surface Modification: The thiol group enables the formation of self-assembled monolayers
(SAMs) on metal surfaces, which is particularly useful in the development of biosensors and
diagnostic devices. The PEG spacer in this context helps to improve the biocompatibility of
these surfaces and reduce non-specific binding.

» Nanomaterials: It is also employed in the functionalization of nanomaterials for applications
in drug delivery and polymer chemistry.

Experimental Protocols

Detailed experimental protocols for the use of Thiol-PEG5-alcohol are highly dependent on
the specific application. For instance, in the synthesis of a PROTAC, the protocol would involve
the stepwise conjugation of a ligand for an E3 ubiquitin ligase and a ligand for the target protein
to the Thiol-PEG5-alcohol linker. Similarly, for the formation of a SAM on a gold surface, the
protocol would typically involve the immersion of the gold substrate in a solution of Thiol-
PEG5-alcohol. For any specific application, it is recommended to consult relevant literature for
established protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. glpbio.com [glpbio.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b8103761?utm_src=pdf-body
https://www.benchchem.com/product/b8103761?utm_src=pdf-body
https://www.benchchem.com/product/b8103761?utm_src=pdf-body
https://www.benchchem.com/product/b8103761?utm_src=pdf-body
https://www.benchchem.com/product/b8103761?utm_src=pdf-body
https://www.benchchem.com/product/b8103761?utm_src=pdf-custom-synthesis
https://www.glpbio.com/kr/thiol-peg5-alcohol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 2. Thiol-PEGb5-alcohol - Immunomart [immunomart.com]
e 3. Thiol-PEG5-alcohol [myskinrecipes.com]
e 4. Thiol-PEG5-alcohol [myskinrecipes.com]

e 5. [Thiol-PEG5-alcohol] Thiol-PEG5-alcohol CASS:248582-03-8 [£E#= M/ J&EME] -
W,JER [chemsrc.com]

 To cite this document: BenchChem. [Thiol-PEG5-alcohol CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103761#thiol-peg5-alcohol-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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